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Compound of Interest

Compound Name:
2-Carboxyoctahydroindole,

(2S,3aS,7aS)-

Cat. No.: B554985 Get Quote

This document provides immediate, essential safety and logistical information for the handling

of (2S,3aS,7aS)-2-Carboxyoctahydroindole (CAS No. 80875-98-5). The following procedural

guidance is intended for researchers, scientists, and drug development professionals to ensure

safe laboratory practices and proper disposal.

Hazard Identification and GHS Classification
(2S,3aS,7aS)-2-Carboxyoctahydroindole is classified as an irritant.[1] Based on the Globally

Harmonized System (GHS), this compound presents the following hazards:

Skin Corrosion/Irritation: Category 2[1][2]

Serious Eye Damage/Eye Irritation: Category 2[1][2]

Specific target organ toxicity (single exposure); Respiratory tract irritation: Category 3[1][2]

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]
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H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is mandatory to prevent exposure.

The following table summarizes the required PPE.

PPE Category Item Specifications

Eye and Face Protection Safety Goggles

Chemical splash goggles are

required at all times.[3] A face

shield should be worn when

there is a significant splash

hazard.[3][4]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[3][4] Gloves

should be inspected for

integrity before each use.

Body Protection Laboratory Coat

A full-length, buttoned lab coat

is mandatory to protect skin

and clothing.[3][4]

Respiratory Protection Respirator

Work should be conducted in a

well-ventilated area or a

chemical fume hood.[2][3] A

NIOSH-approved respirator

may be necessary for

operations with a high potential

for aerosolization.

Foot Protection Closed-Toe Shoes

Shoes that fully cover the feet

are required in the laboratory.

[3]

Operational Plan: Handling and Storage
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Adherence to a strict operational plan is critical for minimizing risk and ensuring a safe

laboratory environment.

Engineering Controls:

Ventilation: All work with solid (2S,3aS,7aS)-2-Carboxyoctahydroindole and its solutions

must be conducted in a certified chemical fume hood to minimize inhalation exposure.[2][3]

Safe Handling Practices:

Weighing: When weighing the solid compound, perform the task within a chemical fume

hood.

Solution Preparation: To avoid splashing, slowly add the solid compound to the solvent.

When working with acids, always add acid to water, not the other way around.[5][6]

General Hygiene: Avoid contact with skin, eyes, and clothing.[2] Wash hands thoroughly

after handling.[2] Do not eat, drink, or smoke in the laboratory.[6]

Storage:

Store in a tightly sealed, clearly labeled container.[2]

Keep containers in a dry, cool, and well-ventilated place.[2]

Avoid storing with incompatible materials such as strong bases.[7]

Disposal Plan
Proper disposal of (2S,3aS,7aS)-2-Carboxyoctahydroindole and associated waste is essential

to protect personnel and the environment.

Waste Collection: Collect all waste containing this compound in a designated, properly

labeled, and sealed container.

Disposal Route: Dispose of contents and container to an approved waste disposal plant.[2]
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Regulations: Follow all local, state, and federal regulations for the disposal of chemical

waste. Do not pour waste down the drain.[3]

Quantitative Data Summary
Property Value

Molecular Formula C₉H₁₅NO₂

Molecular Weight 169.22 g/mol [1]

Appearance White to off-white powder[8]

Melting Point 267-269 °C[9]

Solubility Soluble in methanol and water.[9]

Experimental Workflow and Logical Relationships
The following diagrams illustrate the general procedures for safe handling and risk

assessment.
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Caption: Experimental Workflow for Safe Handling.
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Risk Assessment Logic

Chemical Properties
(Irritant)

Potential Exposure Routes
(Inhalation, Skin, Eyes)

leads to

Control Measures
(PPE, Fume Hood)

mitigated by

Safe Handling Achieved

results in

Click to download full resolution via product page

Caption: Logical Relationship for Risk Assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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